Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20745661 (S)-2-Hydroxy-4-phenylbutyric Acid 115016-95-0 C10H12O3
VC20744839 2-Amino-3-(benzophenone-4-carboxamido)-propanoic Acid 1219200-12-0 C17H16N2O4
VC20746975 Sialyl Lewis X methyl glycoside 141612-87-5 C32H54N2O23
VC20744371 2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid 146912-63-2 C10H10O4
VC20746177 o-Phenylene phosphorochloridite 1641-40-3 C6H4ClO2P
VC20746497 3-Amino-4-pyrazolecarbonitrile 16617-46-2 C4H4N4
VC20746530 2-Chloro-1-[(1R,3S,4S,5S,8S)-4,8-dihydroxy-3-methoxy-2-oxa-6-azabicyclo[3.2.1]octan-6-YL]ethanone 172926-30-6 C9H14ClNO5
VC20746869 p-Azidoacetophenone 20062-24-2 C8H7N3O
VC20744588 4-Methylumbelliferyl 3-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside 296776-06-2 C22H28O12
VC20746538 5-Bromo-2,4-dichloropyrimidine 36082-50-5 C₄HBrCl₂N₂
VC20746524 4-Fluoro-4-deoxy-D-galactopyranose 40010-20-6 C6H11FO5
VC20746743 13-cis-Retinal 472-86-6 C20H28O
VC20745748 S-[2-(Pyridin-2-yl)ethyl] ethanethioate 59020-97-2 C9H11NOS
VC20745183 Norbraylin 60796-64-7 C14H12O4
VC20745101 5-(3-Bromopropyl)-3,8-bis((ethoxycarbonyl)amino)-6-phenylphenanthridinium bromide 62113-49-9 C28H29Br2N3O4
VC20746417 1,4-Diacryloylpiperazine 6342-17-2 C10H14N2O2
VC20744627 Dicyclomine hydrochloride 67-92-5 C19H35NO2.ClH
C19H36ClNO2
VC20746988 3-methoxy-N-phenylbenzamide 6833-23-4 C14H13NO2
VC20744653 Methyl beta-D-glucopyranoside 709-50-2 C7H14O6
VC20746516 1-Deoxynojirimycin hydrochloride 73285-50-4 C6H14ClNO4
VC20744672 4-Nitrophenyl a-D-galactopyranoside 7493-95-0 C12H15NO8
VC20746197 (R)-azetidine-2-carboxylic acid 7729-30-8 C4H7NO2
VC20746968 1-(1H-indol-3-yl)-2-(methylsulfonyl)-1-ethanone 821009-91-0 C11H11NO3S
VC20746237 Smyrindioloside 87592-77-6 C20H24O10
VC20746159 (1S,2S,5S)-Ethyl [(2-Hydroxypinan-3-ylene)amino]acetate 90473-00-0 C14H23NO3